Cas no 2097978-63-5 (1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid)

1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid is a specialized heterocyclic compound featuring a cyclohexene ring conjugated with an azetidine carboxylic acid moiety. This structure imparts unique reactivity and functional versatility, making it valuable in synthetic organic chemistry and pharmaceutical research. The cyclohexene ring offers potential for further functionalization, while the azetidine-3-carboxylic acid component provides a constrained scaffold that can influence conformational properties in drug design. Its bifunctional nature allows for applications in peptide mimetics and as a building block for bioactive molecules. The compound’s balanced lipophilicity and stereochemical features enhance its utility in medicinal chemistry, particularly in the development of novel therapeutic agents.
1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid structure
2097978-63-5 structure
Product Name:1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid
CAS No:2097978-63-5
MF:C11H15NO3
MW:209.241703271866
CID:5726787
PubChem ID:121200630
Update Time:2025-06-08

1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2097978-63-5
    • AKOS026708496
    • F1907-3961
    • 1-(cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid
    • 3-Azetidinecarboxylic acid, 1-(3-cyclohexen-1-ylcarbonyl)-
    • 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid
    • Inchi: 1S/C11H15NO3/c13-10(8-4-2-1-3-5-8)12-6-9(7-12)11(14)15/h1-2,8-9H,3-7H2,(H,14,15)
    • InChI Key: IIJGRWQKMHFDML-UHFFFAOYSA-N
    • SMILES: O=C(C1CC=CCC1)N1CC(C(=O)O)C1

Computed Properties

  • Exact Mass: 209.10519334g/mol
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 1.296±0.06 g/cm3(Predicted)
  • Boiling Point: 426.8±45.0 °C(Predicted)
  • pka: 3.97±0.20(Predicted)

1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C135526-100mg
1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic Acid
2097978-63-5
100mg
$ 95.00 2022-06-06
TRC
C135526-500mg
1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic Acid
2097978-63-5
500mg
$ 365.00 2022-06-06
TRC
C135526-1g
1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic Acid
2097978-63-5
1g
$ 570.00 2022-06-06
Life Chemicals
F1907-3961-0.25g
1-(cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid
2097978-63-5 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-3961-0.5g
1-(cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid
2097978-63-5 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-3961-1g
1-(cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid
2097978-63-5 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-3961-2.5g
1-(cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid
2097978-63-5 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-3961-5g
1-(cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid
2097978-63-5 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-3961-10g
1-(cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid
2097978-63-5 95%+
10g
$1684.0 2023-09-07

1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid Related Literature

Additional information on 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid

Introduction to 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid (CAS No. 2097978-63-5)

1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid (CAS No. 2097978-63-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its cyclohexene moiety and azetidine ring structure, presents a unique framework that makes it a valuable intermediate in the synthesis of biologically active molecules. The presence of both carbonyl and carboxylic acid functional groups enhances its reactivity, making it a versatile building block for further chemical modifications.

The structure of 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid is of particular interest due to its potential applications in drug discovery. The cyclohexene ring provides a rigid scaffold that can be exploited to develop molecules with specific spatial orientations, which is crucial for achieving high binding affinity to biological targets. Additionally, the azetidine ring, a five-membered heterocycle, is known for its stability and compatibility with various pharmacophores, making it an attractive component in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. Azetidine derivatives have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of the cyclohexene group into azetidine-based scaffolds has opened up new avenues for designing molecules with enhanced pharmacological properties. This combination of structural features makes 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid a promising candidate for further exploration.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. The carbonyl group can be readily transformed into other functional groups through various chemical reactions, such as reduction, oxidation, or condensation reactions. Similarly, the carboxylic acid group can participate in esterification or amidation reactions, allowing for the creation of a wide range of derivatives. These chemical transformations make 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid a versatile intermediate that can be tailored to meet specific synthetic needs.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. For instance, transition-metal-catalyzed reactions have been employed to introduce various substituents onto the cyclohexene and azetidine rings with high efficiency and selectivity. These techniques have enabled the rapid construction of complex molecular architectures, accelerating the discovery process in drug development.

The pharmaceutical industry has shown particular interest in azetidine derivatives due to their potential therapeutic benefits. Several studies have highlighted the antimicrobial properties of azetidine-based compounds, which are attributed to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, these compounds have been investigated for their anti-inflammatory effects, with some derivatives demonstrating significant activity in preclinical models.

Another area where 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid holds promise is in the development of anticancer agents. The unique structural features of this compound allow it to interact with biological targets in ways that conventional drugs may not. By modulating key enzymes or signaling pathways involved in cancer progression, azetidine derivatives have the potential to inhibit tumor growth and induce apoptosis.

The synthesis and characterization of 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid have been refined through extensive research efforts. Modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its purity. These methods provide detailed insights into the molecular architecture and dynamics of the compound, which are essential for understanding its biological activity.

In conclusion, 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid (CAS No. 2097978-63-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design and synthesis of novel therapeutic agents.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd